Cas no 93894-20-3 (diethyl tetrahydro-1H-1,4-diazepin-1,4(5H)-dipropionate)

• Product Name: diethyl tetrahydro-1H-1,4-diazepin-1,4(5H)-dipropionate
• CAS No: 93894-20-3
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 1000358
• PubChem ID: 44150453
• Update Time: 2025-04-20

diethyl tetrahydro-1H-1,4-diazepin-1,4(5H)-dipropionate Chemical and Physical Properties

Names and Identifiers

• diethyl tetrahydro-1H-1,4-diazepin-1,4(5H)-dipropionate
• ethyl 3-[4-(3-ethoxy-3-oxopropyl)-1,4-diazepan-1-yl]propanoate
• 93894-20-3
• Diethyl 3,3'-(1,4-diazepane-1,4-diyl)dipropanoate
• NS00062526
• DTXSID50917250
• EINECS 299-716-6
• XUQGJZGVUMUZHB-UHFFFAOYSA-N

• Inchi： 1S/C15H28N2O4/c1-3-20-14(18)6-10-16-8-5-9-17(13-12-16)11-7-15(19)21-4-2/h3-13H2,1-2H3
• InChI Key： XUQGJZGVUMUZHB-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1CCCN(CCC(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 300.205
• Monoisotopic Mass: 300.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.044
• Boiling Point: 386.9°C at 760 mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.469